Cas no 2228962-19-2 (2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2228962-19-2
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 5801692
• PubChem ID: 165970122
• Update Time: 2025-11-01

2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(1-benzofuran-5-yl)cyclopropyl]-2-hydroxyacetic acid
• 2228962-19-2
• EN300-1741068

• Inchi： 1S/C13H12O4/c14-11(12(15)16)13(4-5-13)9-1-2-10-8(7-9)3-6-17-10/h1-3,6-7,11,14H,4-5H2,(H,15,16)
• InChI Key： YKNNVCYWXATAQY-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC3=C(C=CO3)C=2)CC1

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228962-19-2)

2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid, identified by the chemical identifier CAS No. 2228962-19-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzofuran moiety linked to a cyclopropyl group and terminated with a hydroxyacetic acid functional group, exhibits a unique structural framework that has garnered attention for its potential pharmacological properties. The combination of these structural elements suggests a molecule with the capacity to interact with biological targets in novel ways, making it a promising candidate for further investigation in drug discovery and development.

The benzofuran scaffold is a well-documented motif in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Its aromatic system provides stability while the fused oxygen atom introduces polarity, enhancing solubility and facilitating interactions with biological macromolecules. In particular, derivatives of benzofuran have been explored for their anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of this moiety into 2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid suggests that the compound may inherit some of these beneficial properties while also introducing additional functionalities through the cyclopropyl and hydroxyacetic acid components.

The cyclopropyl group is another key structural feature that contributes to the compound's complexity and potential bioactivity. Cyclopropane rings are known to be bioisosteres of larger cyclic structures, often enhancing metabolic stability and binding affinity. In this context, the cyclopropyl substituent in 2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid may improve interactions with biological targets by optimizing steric complementarity. Furthermore, the presence of a secondary hydroxyl group at the terminal position of the hydroxyacetic acid moiety introduces additional polar interactions, which could be exploited for binding to specific amino acid residues in proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of small molecules like 2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer, inflammation, or metabolic disorders. For instance, preliminary docking studies have indicated that the benzofuran ring could interact with aromatic pockets in target proteins, while the cyclopropyl group may occupy hydrophobic cavities. The hydroxyacetic acid moiety could further enhance binding through hydrogen bonding or ionic interactions.

The synthesis of 2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid presents an intriguing challenge due to its complex structural features. Traditional synthetic routes might involve multi-step sequences involving functional group transformations such as cyclization, alkylation, and hydroxymethylation. However, recent reports have highlighted innovative synthetic strategies that could streamline the preparation of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the benzofuran-cyclopropyl linkage efficiently. Additionally, asymmetric synthesis techniques could be utilized to introduce chirality at specific positions within the molecule, which may be critical for achieving optimal pharmacological activity.

In vitro pharmacological evaluations of 2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid have begun to reveal its potential therapeutic applications. Preliminary assays have demonstrated modest inhibitory effects on certain kinases and proteases, suggesting its utility as a lead compound for further optimization. Moreover, its interaction with membrane-bound receptors has been explored using fluorescent spectroscopy techniques, providing insights into its binding kinetics and affinity. These early findings underscore the importance of this molecule as a scaffold for developing novel therapeutic agents.

The future direction of research on CAS No. 2228962-19-2, or more specifically on its parent compound 2-1-(1-benzofuran-5-yl)cyclopropyl-2-hydroxyacetic acid, will likely focus on structure-based drug design and optimization. By leveraging high-throughput screening technologies combined with molecular dynamics simulations, researchers can identify key structural features responsible for bioactivity and refine them to enhance potency and selectivity. Additionally, exploring analogs by modifying substituents on the benzofuran or cyclopropyl moieties could uncover new pharmacophores with improved properties.

From an industrial perspective, scaling up the synthesis of this compound will be crucial for advancing it towards clinical development. Process chemists are exploring continuous flow reactors and green chemistry principles to improve yield and reduce waste during production. Furthermore, regulatory considerations must be addressed to ensure compliance with pharmaceutical manufacturing standards before proceeding with preclinical studies.

In conclusion,CAS No 2228962 - 19 - 2, corresponding to benzofuran-cyclopropyl-hydroxyacetic acid derivative, represents an exciting opportunity in medicinal chemistry due to its unique structural features and potential biological activities。 While further research is needed to fully elucidate its therapeutic profile， preliminary findings suggest that it may serve as a valuable starting point for developing novel treatments targeting various diseases。 As our understanding of molecular interactions continues to evolve， compounds like this will undoubtedly play an increasingly important role in shaping future therapeutic strategies。